3-(4,4-Diethylazepan-1-yl)propanoic acid

• IUPAC Name: 3-(4,4-diethylazepan-1-yl)propanoic acid
• InChI: InChI=1S/C13H25NO2/c1-3-13(4-2)7-5-9-14(11-8-13)10-6-12(15)16/h3-11H2,1-2H3,(H,15,16)
• InChI Key: QZWXZYIGLNOKAB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCN(CC1)CCC(=O)O)CC
• Molecular Formula: C13H25NO2
• Molecular Weight: 227.34 g/mol

Description

3-(4,4-Diethylazepan-1-yl)propanoic acid is a nitrogen-containing heterocyclic compound featuring a seven-membered azepane ring substituted with two ethyl groups at the 4-position and a propanoic acid side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4,4-Diethylazepan-1-yl)propanoic acid can be achieved through several synthetic routes. One common method involves the alkylation of azepane with diethyl bromide, followed by the introduction of the propanoic acid group through a carboxylation reaction. The reaction conditions typically involve the use of a strong base such as sodium hydride or potassium tert-butoxide to facilitate the alkylation process. The carboxylation step can be carried out using carbon dioxide under high pressure and temperature.

Industrial Production Methods

In an industrial setting, the production of 3-(4,4-Diethylazepan-1-yl)propanoic acid may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production. Catalysts may also be employed to enhance the reaction rates and selectivity.

Chemical Reactions Analysis

Types of Reactions

3-(4,4-Diethylazepan-1-yl)propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or an aldehyde.

Substitution: The azepane ring can undergo substitution reactions with electrophiles or nucleophiles, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or aldehydes. Substitution reactions can lead to a variety of functionalized azepane derivatives.

Scientific Research Applications

3-(4,4-Diethylazepan-1-yl)propanoic acid has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound is studied for its potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(4,4-Diethylazepan-1-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit or activate certain enzymes involved in metabolic pathways, leading to therapeutic effects. The exact molecular targets and pathways depend on the specific biological activity being studied.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and functional differences between 3-(4,4-Diethylazepan-1-yl)propanoic acid and related compounds:

Compound Name	Core Structure	Key Substituents	Reported Activities	Safety Profile
3-(4,4-Diethylazepan-1-yl)propanoic acid	Azepane ring + propanoic acid	4,4-Diethyl groups	Not reported in provided evidence	Hypothesized low acute toxicity
3-(4-Hydroxyphenyl)propanoic acid	Phenyl ring + propanoic acid	4-Hydroxyl group	Anti-inflammatory, neuroprotective	Respiratory and dermal irritant
3-(3′-Hydroxyphenyl)propanoic acid	Phenyl ring + propanoic acid	3-Hydroxyl group	Anti-diabetic, blood pressure reduction	Limited data
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	Phenylacrylic acid	3,4-Dihydroxyl groups	Antioxidant, anti-cancer	Generally recognized as safe (GRAS)
(S)-2-Amino-3-(4-hydroxy-3-methylphenyl)propanoic acid	Phenyl ring + amino acid backbone	4-Hydroxy-3-methyl group	Unknown (toxicology unstudied)	Caution required

Key Observations:

Substituent Effects on Bioactivity: Hydroxyl groups on phenylpropanoic acids (e.g., 3-(3′-hydroxyphenyl)propanoic acid) correlate with anti-inflammatory and metabolic activities . The azepane ring in the target compound may enhance blood-brain barrier penetration compared to phenolic analogs.

Safety Considerations: Phenolic derivatives like 3-(4-hydroxyphenyl)propanoic acid are associated with respiratory and dermal irritation , whereas caffeic acid is widely used in food and cosmetics due to its safety profile . The target compound’s azepane ring may pose unique toxicity risks requiring further study.

Metabolic Pathways: Phenylpropanoic acids undergo α- or β-oxidation and demethoxylation to form bioactive metabolites (e.g., 3-(4-hydroxyphenyl)acetic acid) . The azepane ring in the target compound may undergo hepatic cytochrome P450-mediated modifications, but specific pathways remain uncharacterized.